Cas no 1823773-11-0 (3,3'-(Ethane-1,2-diyl)bis(1H-pyrrole-2,5-dione))

• Product Name: 3,3'-(Ethane-1,2-diyl)bis(1H-pyrrole-2,5-dione)
• CAS No: 1823773-11-0
• MF: C₁₀H₈N₂O₄
• MW: 220.1815
• CID: 5084323
• PubChem ID: 22721433
• Update Time: 2025-10-29

3,3'-(Ethane-1,2-diyl)bis(1H-pyrrole-2,5-dione) Chemical and Physical Properties

Names and Identifiers

• 3,3'-(Ethane-1,2-diyl)bis(1H-pyrrole-2,5-dione)
• 1,2-ethylene bis(maleimide)
• G71584
• BS-51258
• 3-[2-(2,5-dioxopyrrol-3-yl)ethyl]pyrrole-2,5-dione
• 3-[2-(2,5-dioxo-1H-pyrrol-3-yl)ethyl]-1H-pyrrole-2,5-dione
• AKOS027320482
• SCHEMBL1398019
• 1823773-11-0

• Inchi： 1S/C10H8N2O4/c13-7-3-5(9(15)11-7)1-2-6-4-8(14)12-10(6)16/h3-4H,1-2H2,(H,11,13,15)(H,12,14,16)
• InChI Key： WIGKKBZBLVSJLN-UHFFFAOYSA-N
• SMILES： O=C1C(=C([H])C(N1[H])=O)C([H])([H])C([H])([H])C1=C([H])C(N([H])C1=O)=O

Computed Properties

• Exact Mass: 220.04840674g/mol
• Monoisotopic Mass: 220.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 92.3

Additional information on 3,3'-(Ethane-1,2-diyl)bis(1H-pyrrole-2,5-dione)

Introduction to 3,3'-(Ethane-1,2-diyl)bis(1H-pyrrole-2,5-dione) (CAS No. 1823773-11-0) in Modern Chemical Research

3,3'-(Ethane-1,2-diyl)bis(1H-pyrrole-2,5-dione), identified by the CAS number 1823773-11-0, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, featuring a unique structure composed of two pyrrole-2,5-dione units linked by an ethane-1,2-diyl bridge, has garnered attention for its potential applications in drug discovery and material science. The compound's distinct molecular architecture suggests properties that may make it valuable in the design of novel therapeutic agents and functional materials.

The ethane-1,2-diyl backbone in 3,3'-(Ethane-1,2-diyl)bis(1H-pyrrole-2,5-dione) introduces a rigid spacer between the two pyrrole-2,5-dione moieties, which can influence the compound's conformational flexibility and interactions with biological targets. This structural feature has been explored in recent studies for its role in modulating binding affinity and selectivity in drug design. The pyrrole-2,5-dione units themselves are known for their ability to participate in hydrogen bonding and metal coordination, making this compound a promising candidate for applications involving metalloprotein interactions.

Recent advancements in computational chemistry have enabled a deeper understanding of the electronic properties of 3,3'-(Ethane-1,2-diyl)bis(1H-pyrrole-2,5-dione). Density functional theory (DFT) calculations have revealed that the compound exhibits significant aromatic stabilization due to the conjugated system formed by the pyrrole rings. This aromaticity contributes to the compound's stability and reactivity, making it a versatile scaffold for further chemical modifications. Such insights have guided synthetic strategies aimed at optimizing the compound's pharmacological properties.

In the realm of pharmaceutical research, 3,3'-(Ethane-1,2-diyl)bis(1H-pyrrole-2,5-dione) has been investigated for its potential as an inhibitor of various enzymatic targets. Preliminary studies suggest that this compound may interfere with the activity of enzymes involved in inflammatory pathways and cancer metabolism. The dual functionality provided by the pyrrole-2,5-dione units allows for selective binding to specific residues on target proteins, which is crucial for developing drugs with high efficacy and low toxicity. Further investigation into its mechanism of action could lead to novel therapeutic approaches.

The synthesis of 3,3'-(Ethane-1,2-diyl)bis(1H-pyrrole-2,5-dione) presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more accessible for research purposes. Transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the ethane linker between the pyrrole units. Additionally, modern purification techniques have enabled researchers to obtain high-purity samples of this compound for detailed characterization.

Characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have provided critical insights into the structure and conformation of 3,3'-(Ethane-1,2-diyl)bis(1H-pyrrole-2,5-dione). NMR studies have confirmed the connectivity of the molecular framework and revealed unexpected dynamic behavior due to the flexibility of the ethane linker. X-ray crystallography has allowed for precise determination of atomic positions and intermolecular interactions within the crystal lattice.

The potential applications of 3,3'-(Ethane-1,2-diyl)bis(1H-pyrrole-2,5-dione) extend beyond pharmaceuticals into materials science. Its ability to form coordination complexes with metals has led to explorations in catalysis and sensing applications. For instance， researchers have investigated its use as a ligand in homogeneous catalysis， where it can stabilize transition metal centers and enhance reaction efficiency. The compound's unique electronic properties also make it suitable for developing luminescent materials and sensors based on metal coordination.

Future directions in research on 3，3'-(Ethane - 1， 2 - diyl ) bis ( 1 H - pyrrol e - 25 - dione ) include exploring its derivatives with modified substituents on the pyrrole rings or incorporating additional functional groups into the ethane linker。 Such modifications could enhance its biological activity or tailor its material properties for specific applications。 Additionally， investigating its behavior under different environmental conditions， such as varying pH levels or temperatures， will provide valuable data for optimizing its use in both biological and industrial settings。

The growing body of research on CAS No. 1823773 - 11 - 0 underscores its significance as a versatile building block in chemical biology and material science。 As our understanding of its structure - activity relationships continues to evolve， so too will its potential applications。 By leveraging advances in synthetic chemistry、 computational methods、and characterization techniques， researchers are poised to unlock new possibilities with this remarkable compound。